Cas no 1101-41-3 (Diphosphine,1,1,2,2-tetraphenyl-)

Diphosphine,1,1,2,2-tetraphenyl- structure

1101-41-3 structure

Product Name:Diphosphine,1,1,2,2-tetraphenyl-

CAS No:1101-41-3

Molecular Formula:C₂₄H₂₀P₂

Molecular Weight:370.3632

CID:195830

PubChem ID:70673

Diphosphine,1,1,2,2-tetraphenyl- Properties

Names and Identifiers

- Diphosphine,1,1,2,2-tetraphenyl-
- Tetraphenylbiphosphine
- diphenylphosphanyl(diphenyl)phosphane
- Tetraphenyldiphosphane
- TETRAPHENYLPHOSPHINE
- TETRAPHENYLDIPHOSPHINE
- Diphosphine, tetraphenyl-
- 1,1,2,2-Tetraphenyldiphosphine
- Diphenyl(diphenylphosphino)phosphine
- 1,1,2,2-Tetraphenyl-1,2-diphosphaethane
- Tetraphenylbiphosphine,98%
- CHEMBL68039
- 1101-41-3
- 1,1,2,2-Tetraphenyl-diphosphane
- DTXSID60149141
- MFCD00003042
- AKOS015913247
- FT-0652533
- SCHEMBL518737
- EINECS 214-155-9
- NS00042498
- 1,1,2,2-Tetraphenyldiphosphane #
- DTXCID9071632
- 1,1,2,2-tetraphenyldiphosphine
- Tetraphenyldiphosphine
- TETRAPHENYLBIPHOSPHINE
- +Expand
- InChIKey： DAPZRBJQPPDZGH-UHFFFAOYSA-N
- Inchi： InChI=1S/C24H20P2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
- SMILES： C1C=CC(P(P(C2C=CC=CC=2)C2C=CC=CC=2)C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 370.10400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 5
Monoisotopic Mass: 370.104
Heavy Atom Count: 26
Complexity: 311
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 5.16720
PSA: 27.18000
Boiling Point: 258-260 °C1 mm Hg(lit.)
Melting Point: 120-122 °C (sealed tube)(lit.)
Flash Point: 273.1°C
Color/Form: White powder
Solubility: Not determined

Diphosphine,1,1,2,2-tetraphenyl- Synthesis

Synthetic Circuit 1

829-85-6

75-35-4

1101-41-3

84494-89-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Bis(acetylacetonato)nickel Solvents: Dimethylformamide ; 1 h, 120 °C

Reference

Nickel-catalyzed cross-coupling of diphenylphosphine with vinyl bromides and chlorides as a route to diphenylvinylphosphines

Shulyupin, Mstilsav O.; et al, Synlett, 2005, (4), 658-660

Diphosphine,1,1,2,2-tetraphenyl- Raw materials

Diphenylphosphine

Diphosphine,1,1,2,2-tetraphenyl- Preparation Products

Diphosphine,1,1,2,2-tetraphenyl- Related Literature

1. Synthesis, and crystal and molecular structure of μ-dibromo-μ-tetraphenyl-diphosphane-bis[tricarbonylrhenium(I)], a molecule containing a new type of tetraphenyldiphosphane bridge

Jerry L. Atwood,J. Kay Newell,William E. Hunter,Ivan Bernal,Fausto Calderazzo,Ishwerlal P. Mavani,Dario Vitali J. Chem. Soc. Chem. Commun. 1976 441
2. The reactions of tetraphenyldiphosphine with aliphatic carboxylic acids and with aldehydes

R. S. Davidson,R. A. Sheldon,S. Trippett J. Chem. Soc. C 1968 1700
3. Reactions of the silicon–phosphorus bond. Part II. Fissions of trimethylsilyldiphenylphosphine by halogens and halides

E. W. Abel,R. A. N. McLean,I. H. Sabherwal J. Chem. Soc. A 1968 2371
4. Reactions of tetraphenyldiphosphine with carbon radicals

Renji Okazaki,Yasuji Hirabayashi,Kotaro Tamura,Naoki Inamoto J. Chem. Soc. Perkin Trans. 1 1976 1034
5. The reactions of tetraphenyldiphosphine with alcohols

R. S. Davidson,R. A. Sheldon,S. Trippett J. Chem. Soc. C 1966 722
6. 790. Diphenylphosphino-organogermanes

E. H. Brooks,F. Glockling,K. A. Hooton J. Chem. Soc. 1965 4283
7. Double hydrophosphination of alkynes promoted by rhodium: the key role of an N-heterocyclic carbene ligand

Andrea Di Giuseppe,Roberto De Luca,Ricardo Castarlenas,Jesús J. Pérez-Torrente,Marcello Crucianelli,Luis A. Oro Chem. Commun. 2016 52 5554
8. Rhodium-catalyzed P–P bond exchange reaction of diphosphine disulfides

Mieko Arisawa,Tomoki Yamada,Saori Tanii,Yuta Kawada,Hisako Hashimoto,Masahiko Yamaguchi Chem. Commun. 2016 52 13580
9. The reaction of tetraphenyldiphosphine with aromatic carboxylic acids

R. S. Davidson,R. A. Sheldon,S. Trippett J. Chem. Soc. C 1967 1547
10. A sulfur mimic of 1,1-bis(diphenylphosphino)methane: a new ligand opens up

Peter E. Sues,Alan J. Lough,Robert H. Morris Chem. Commun. 2014 50 4707

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